Cas no 1804090-46-7 (4-Bromomethyl-5-hydroxy-1H-benzimidazole)

• Product Name: 4-Bromomethyl-5-hydroxy-1H-benzimidazole
• CAS No: 1804090-46-7
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4816061
• Update Time: 2025-07-02

4-Bromomethyl-5-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-5-hydroxy-1H-benzimidazole

• Inchi： 1S/C8H7BrN2O/c9-3-5-7(12)2-1-6-8(5)11-4-10-6/h1-2,4,12H,3H2,(H,10,11)
• InChI Key： AAKJWCJGPHLVGR-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC2=C1N=CN2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.7
• Topological Polar Surface Area: 48.9

Additional information on 4-Bromomethyl-5-hydroxy-1H-benzimidazole

Recent Advances in the Application of 4-Bromomethyl-5-hydroxy-1H-benzimidazole (CAS: 1804090-46-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromomethyl-5-hydroxy-1H-benzimidazole (CAS: 1804090-46-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This heterocyclic benzimidazole derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its utility in targeted drug design, leveraging its bromomethyl group for selective alkylation reactions and its hydroxyl moiety for further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group at the 4-position allowed for efficient coupling with cysteine residues in the target protein, while the 5-hydroxy group facilitated additional hydrogen bonding interactions. This dual functionality resulted in inhibitors with improved selectivity profiles compared to earlier generations of BTK-targeting compounds. The study reported IC50 values in the low nanomolar range for several derivatives synthesized from 1804090-46-7.

Another significant application emerged in antimicrobial research, where 4-Bromomethyl-5-hydroxy-1H-benzimidazole derivatives showed promising activity against drug-resistant bacterial strains. A 2024 Nature Communications article detailed how structural modifications of this core scaffold led to compounds with potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the molecule's ability to disrupt bacterial cell wall biosynthesis through inhibition of penicillin-binding proteins, while maintaining low cytotoxicity against mammalian cells.

The synthetic accessibility of 1804090-46-7 has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a novel continuous flow synthesis approach that increased yield to 78% while reducing hazardous waste generation by 40% compared to traditional batch methods. This development is particularly important for scaling up production of pharmaceutical intermediates derived from this compound.

Looking forward, researchers are exploring the potential of 4-Bromomethyl-5-hydroxy-1H-benzimidazole in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society meeting showed promising PROTAC (proteolysis-targeting chimera) candidates incorporating this scaffold, with demonstrated efficacy in degrading oncogenic proteins in cellular models. The compound's balanced hydrophobicity and molecular weight make it particularly suitable for such applications.

In conclusion, 4-Bromomethyl-5-hydroxy-1H-benzimidazole (1804090-46-7) continues to demonstrate remarkable versatility in medicinal chemistry applications. Its unique combination of reactive groups allows for diverse structural modifications, enabling the development of compounds with tailored biological activities. As synthetic methods improve and biological understanding deepens, this compound is likely to remain a valuable tool in drug discovery efforts targeting various disease pathways.